Cas no 83217-30-5 (4,6-dichloro-2-(4-fluorophenyl)pyrimidine)

• Product Name: 4,6-dichloro-2-(4-fluorophenyl)pyrimidine
• CAS No: 83217-30-5
• MF: C₁₀H₅Cl₂FN₂
• MW: 243.06450343132
• CID: 1807531
• PubChem ID: 53440049
• Update Time: 2025-11-02

4,6-dichloro-2-(4-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(4-fluorophenyl)-
• 4,6-DICHLORO-2-(4-FLUOROPHENYL)PYRIMIDINE
• 4,6-Dichloro-2-(4-fluorophenyl)pyrimidine (ACI)
• 4,6-dichloro-2-(4-fluorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl2FN2/c11-8-5-9(12)15-10(14-8)6-1-3-7(13)4-2-6/h1-5H
• InChI Key： YMNNLJCYQPKHEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2N=C(Cl)C=C(Cl)N=2)=CC=1

Additional information on 4,6-dichloro-2-(4-fluorophenyl)pyrimidine

4,6-Dichloro-2-(4-fluorophenyl)pyrimidine (CAS No. 83217-30-5): A Versatile Building Block in Pharmaceutical and Agrochemical Synthesis

4,6-Dichloro-2-(4-fluorophenyl)pyrimidine (CAS No. 83217-30-5) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its versatile applications in medicinal chemistry and agrochemical research. This fluorinated pyrimidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a focal point for researchers exploring new drug candidates and crop protection agents.

The molecular structure of 4,6-dichloro-2-(4-fluorophenyl)pyrimidine features a pyrimidine core substituted with two chlorine atoms at positions 4 and 6, along with a 4-fluorophenyl group at position 2. This unique arrangement contributes to its reactivity and makes it an excellent building block for pharmaceutical synthesis. The presence of both chlorine and fluorine atoms enhances its potential for further functionalization, allowing chemists to create diverse molecular architectures.

In pharmaceutical applications, 4,6-dichloro-2-(4-fluorophenyl)pyrimidine CAS 83217-30-5 has shown particular promise in the development of kinase inhibitors. Recent studies highlight its use in creating compounds that target specific protein kinases involved in cancer progression and inflammatory diseases. The fluorophenyl pyrimidine moiety is particularly valuable in drug design due to its ability to improve metabolic stability and membrane permeability of potential drug candidates.

The agrochemical industry has also recognized the potential of 4,6-dichloro-2-(4-fluorophenyl)pyrimidine as a key intermediate for developing novel pesticides and fungicides. Its structural features allow for the creation of compounds with improved pest control efficacy and reduced environmental impact. Researchers are particularly interested in how modifications to this core structure can lead to more selective and biodegradable crop protection agents.

Synthetic routes to 4,6-dichloro-2-(4-fluorophenyl)pyrimidine 83217-30-5 typically involve the condensation of appropriate precursors followed by chlorination steps. Recent advancements in green chemistry have led to more efficient and environmentally friendly production methods, addressing growing concerns about sustainable chemical manufacturing. The compound's stability under various conditions makes it suitable for large-scale production and global distribution.

Market analysis indicates growing demand for fluorinated pyrimidine derivatives like 4,6-dichloro-2-(4-fluorophenyl)pyrimidine, driven by increased research into targeted therapies and precision agriculture. Pharmaceutical companies are particularly interested in this compound's potential for creating next-generation small molecule drugs with improved specificity and fewer side effects.

Quality control of 4,6-dichloro-2-(4-fluorophenyl)pyrimidine CAS No. 83217-30-5 is crucial for its applications. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure high purity levels (>98%), which is essential for research and industrial applications. Proper storage conditions typically involve protection from moisture and light at controlled temperatures.

Recent patent literature reveals numerous applications of 4,6-dichloro-2-(4-fluorophenyl)pyrimidine in drug discovery programs, particularly in oncology and autoimmune disease research. Its structural versatility allows for the creation of diverse compound libraries through various coupling reactions and functional group transformations.

Safety considerations for handling 4,6-dichloro-2-(4-fluorophenyl)pyrimidine include standard laboratory precautions such as proper ventilation, personal protective equipment, and adherence to good chemical hygiene practices. While not classified as highly hazardous, prudent handling minimizes potential risks associated with any chemical substance.

The future outlook for 4,6-dichloro-2-(4-fluorophenyl)pyrimidine 83217-30-5 appears promising, with ongoing research exploring its potential in new therapeutic areas and sustainable agriculture solutions. As the pharmaceutical and agrochemical industries continue to seek innovative building blocks, this compound's unique properties position it as a valuable tool for molecular design and discovery.

For researchers and manufacturers seeking reliable sources of 4,6-dichloro-2-(4-fluorophenyl)pyrimidine, it's important to partner with reputable suppliers who can provide comprehensive technical data, including certificates of analysis and detailed safety information. The compound's growing importance in various research fields underscores the need for consistent quality and reliable supply chains.

In conclusion, 4,6-dichloro-2-(4-fluorophenyl)pyrimidine (CAS 83217-30-5) represents an important class of heterocyclic compounds with wide-ranging applications in life sciences. Its structural features and reactivity profile make it an indispensable tool for chemists working on the next generation of therapeutic agents and crop protection solutions, contributing to advancements in human health and agricultural productivity.